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Compound of Interest

Compound Name: 4-Bromo-5-fluoro-2-nitroaniline

Cat. No.: B129579 Get Quote

Essential Safety and Handling Guide for 4-Bromo-5-
fluoro-2-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 4-
Bromo-5-fluoro-2-nitroaniline (CAS No. 153505-36-3). Given the absence of a specific

Safety Data Sheet (SDS) for this compound, this information is synthesized from data on

structurally similar aromatic, halogenated, and nitro-containing aniline compounds. It is

imperative to handle this chemical with extreme caution due to its potential hazards.

Anticipated Hazards
Based on analogous compounds, 4-Bromo-5-fluoro-2-nitroaniline is anticipated to present

the following risks:

Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[1][2][3][4]

Skin and Eye Irritation: Expected to cause skin irritation and serious eye irritation.[1][2][3][4]

Organ Toxicity: May cause damage to organs through prolonged or repeated exposure.[5][6]

Aquatic Toxicity: Potentially toxic to aquatic life with long-lasting effects.[6]
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to ensure personnel safety. The following table

summarizes the required PPE.

Body Part
Personal Protective
Equipment

Specifications and
Recommendations

Eyes/Face
Safety goggles with side

protection or a face shield

Must be worn to protect

against splashes and dust.[7]

Skin
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Gloves should be inspected for

integrity before each use and

changed frequently. For

prolonged contact, double-

gloving is recommended.[5][7]

Lab coat or chemical-resistant

coveralls

To prevent skin contact with

the substance.[7]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Recommended when working

outside of a chemical fume

hood, if dust is generated, or if

irritation is experienced.[7]

Feet
Closed-toe, chemical-resistant

shoes
To protect against spills.[5]

Operational and Disposal Plans
Adherence to these procedures is essential for ensuring the safety of all personnel.

Handling and Storage
Ventilation: Always handle 4-Bromo-5-fluoro-2-nitroaniline in a well-ventilated area,

preferably within a certified chemical fume hood.[5][8]

Avoid Inhalation, Ingestion, and Contact: Do not breathe dust or vapors.[1] Avoid contact with

skin and eyes.[1][8] Do not eat, drink, or smoke in areas where the chemical is handled.[1]
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Container Handling: Keep containers tightly closed when not in use.[1]

Storage: Store in a dry, cool, and well-ventilated place away from incompatible materials

such as strong oxidizing agents and acids.[7]

Spill Management
Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For solid spills, carefully sweep or scoop up the material to avoid generating dust.

[7] For liquid spills, absorb with an inert material (e.g., sand, vermiculite).

Collect: Place the contained material into a suitable, labeled container for disposal.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Dispose: Dispose of all contaminated materials, including cleaning supplies and PPE, as

hazardous waste according to local, state, and federal regulations.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1][3][4]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. Seek medical attention if irritation persists.[3][4]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[1][4]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][4]

Disposal
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Chemical Waste: Dispose of 4-Bromo-5-fluoro-2-nitroaniline and any contaminated

materials as hazardous waste. Do not allow it to enter drains or the environment.

Contaminated PPE: Double-bag all disposable PPE (gloves, etc.) in sealed plastic bags and

dispose of as hazardous waste.[5]

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 4-Bromo-5-fluoro-
2-nitroaniline in a laboratory setting.
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Caption: Workflow for Safe Handling of 4-Bromo-5-fluoro-2-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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